2-Methyl-2-(1,3-thiazol-4-yl)propanoic acid

• IUPAC Name: 2-methyl-2-(1,3-thiazol-4-yl)propanoic acid
• InChI: InChI=1S/C7H9NO2S/c1-7(2,6(9)10)5-3-11-4-8-5/h3-4H,1-2H3,(H,9,10)
• InChI Key: HUJQAKXNVMFFNW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CSC=N1)C(=O)O
• Molecular Formula: C7H9NO2S
• Molecular Weight: 171.22 g/mol
• CAS RN: 1517473-55-0

Description

2-Methyl-2-(1,3-thiazol-4-yl)propanoic acid is a chemical compound with the molecular formula C7H9NO2S. It has a molecular weight of 171.22.

Synthesis Analysis

The synthesis pathway for 2-Methyl-2-(1,3-thiazol-4-yl)propanoic acid involves the synthesis of the intermediate 2-(Pyridin-2-yl)-1,3-thiazol-4-amine, which is then reacted with propanoic acid to form the final product.

Molecular Structure Analysis

The InChI code for 2-Methyl-2-(1,3-thiazol-4-yl)propanoic acid is 1S/C7H9NO2S/c1-7(2,6(9)10)5-3-11-4-8-5/h3-4H,1-2H3,(H,9,10).

Physical And Chemical Properties Analysis

2-Methyl-2-(1,3-thiazol-4-yl)propanoic acid is a powder at room temperature.

Scientific Research Applications

Anti-Inflammatory Properties

2-Methyl-2-(1,3-thiazol-4-yl)propanoic acid exhibits anti-inflammatory effects. .

PPAR Agonist Activity

This compound has been investigated as a triple-acting agonist for peroxisome proliferator-activated receptors (PPARs), specifically PPARα, PPARγ, and PPARδ. PPARs are nuclear receptors involved in lipid metabolism, glucose homeostasis, and inflammation. .

Safety and Hazards

The safety information for 2-Methyl-2-(1,3-thiazol-4-yl)propanoic acid indicates that it may cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more.

Mechanism of Action

Target of Action

Compounds with a thiazole ring have been found to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been found to interact with multiple receptors, leading to a variety of biological activities . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the C-5 atom to undergo electrophilic substitution and the C-2 atom for nucleophilic substitution .

Biochemical Pathways

Thiazole derivatives have been found to have diverse biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

It has been suggested that it can play an important role in the regulation of central inflammation and can also be used to control brain inflammation process .

Action Environment

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . This suggests that the compound’s solubility could influence its action and efficacy.